Cas no 1448128-71-9 (1-(5-methyl-1,2-oxazole-3-carbonyl)-N-(pyridin-3-yl)azetidine-3-carboxamide)

• Product Name: 1-(5-methyl-1,2-oxazole-3-carbonyl)-N-(pyridin-3-yl)azetidine-3-carboxamide
• CAS No: 1448128-71-9
• MF: C₁₄H₁₄N₄O₃
• MW: 286.285962581635
• CID: 6072713
• PubChem ID: 71785264
• Update Time: 2025-08-05

1-(5-methyl-1,2-oxazole-3-carbonyl)-N-(pyridin-3-yl)azetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(5-methyl-1,2-oxazole-3-carbonyl)-N-(pyridin-3-yl)azetidine-3-carboxamide
• 1-(5-methylisoxazole-3-carbonyl)-N-(pyridin-3-yl)azetidine-3-carboxamide
• 1-(5-methyl-1,2-oxazole-3-carbonyl)-N-pyridin-3-ylazetidine-3-carboxamide
• 1448128-71-9
• F6125-0831
• AKOS024532840

• Inchi： 1S/C14H14N4O3/c1-9-5-12(17-21-9)14(20)18-7-10(8-18)13(19)16-11-3-2-4-15-6-11/h2-6,10H,7-8H2,1H3,(H,16,19)
• InChI Key： JOWUQVJWUJQNFW-UHFFFAOYSA-N
• SMILES： O=C(C1CN(C(C2C=C(C)ON=2)=O)C1)NC1C=NC=CC=1

Computed Properties

• Exact Mass: 286.10659032g/mol
• Monoisotopic Mass: 286.10659032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 88.3Ų

Additional information on 1-(5-methyl-1,2-oxazole-3-carbonyl)-N-(pyridin-3-yl)azetidine-3-carboxamide

Introduction to 1-(5-methyl-1,2-oxazole-3-carbonyl)-N-(pyridin-3-yl)azetidine-3-carboxamide (CAS No. 1448128-71-9)

1-(5-methyl-1,2-oxazole-3-carbonyl)-N-(pyridin-3-yl)azetidine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its Chemical Abstracts Service (CAS) number 1448128-71-9, represents a convergence of heterocyclic chemistry and medicinal innovation. Its molecular framework integrates multiple pharmacophoric elements, making it a promising candidate for further exploration in drug discovery and development.

The structural composition of 1-(5-methyl-1,2-oxazole-3-carbonyl)-N-(pyridin-3-yl)azetidine-3-carboxamide is characterized by the presence of a 5-methyl-1,2-oxazole moiety linked to an azetidine ring through a carbonyl group. This configuration is further augmented by a pyridin-3-yl substituent, which introduces additional electronic and steric influences that can modulate the compound's biological activity. Such structural motifs are frequently employed in the design of bioactive molecules due to their ability to engage with biological targets in multiple ways.

In recent years, there has been a surge in research focused on heterocyclic compounds as pharmacological agents. The 5-methyl-1,2-oxazole scaffold, in particular, has been extensively studied for its potential applications in the treatment of various diseases, including infectious disorders and inflammatory conditions. The incorporation of this moiety into 1-(5-methyl-1,2-oxazole-3-carbonyl)-N-(pyridin-3-yl)azetidine-3-carboxamide not only enhances its structural complexity but also imparts unique physicochemical properties that may contribute to its efficacy as a therapeutic agent.

The pyridin-3-yl group serves as another critical pharmacophoric element in this compound. Pyridine derivatives are well-documented for their broad spectrum of biological activities, including antimicrobial, antiviral, and anti-inflammatory effects. The specific positioning of the pyridin-3-yl substituent on the azetidine ring suggests potential interactions with biological targets such as enzymes and receptors, which are pivotal in modulating cellular processes.

One of the most compelling aspects of 1-(5-methyl-1,2-oxazole-3-carbonyl)-N-(pyridin-3-y)azetidine 3-carboxamide is its potential as a scaffold for drug development. The combination of the 5-methyl 1 2 oxazole, azetidine, and pyridine moieties creates a multifaceted molecular entity that can be further modified to optimize its pharmacological profile. This flexibility makes it an attractive candidate for structure-based drug design approaches, where computational modeling and experimental validation are used in tandem to refine the compound's properties.

Recent advancements in medicinal chemistry have highlighted the importance of understanding the relationship between molecular structure and biological activity. The use of computational tools such as molecular docking and virtual screening has enabled researchers to predict the binding modes of small molecules to biological targets with high accuracy. In the context of 1-(5-methyl 1 2 oxazole 3 carbonyl) N (pyridin 3 y)azetidine 3 carboxamide, these techniques have been instrumental in identifying key interactions with potential therapeutic targets.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The introduction of the 5-methyl 1 2 oxazole moiety is typically achieved through cyclocondensation reactions, while the attachment of the azetidine ring is facilitated by nucleophilic substitution or condensation reactions. The final step involves coupling the pyridine moiety through amide bond formation or other suitable coupling strategies.

In terms of biological evaluation, preliminary studies on derivatives similar to 1-(5-methyl 1 2 oxazole carbonyl) N (pyridin y)azetidine carboxamide have shown promising results in various in vitro assays. These studies have indicated potential activities against pathogens such as bacteria and fungi, as well as anti-inflammatory properties. While comprehensive data on this specific compound is still limited, these preliminary findings underscore its potential as a lead molecule for further development.

The pharmaceutical industry continues to invest heavily in discovering new therapeutic agents with improved efficacy and safety profiles. Heterocyclic compounds like 1-(5-methyl y)-N-(pyridin y)azetidine carboxamide CAS No.1448128 y71 y9 represent a significant portion of this effort due to their diverse biological activities and structural versatility. As research progresses, it is anticipated that more detailed information on its pharmacological properties will become available.

The role of interdisciplinary collaboration cannot be overstated in advancing pharmaceutical research. Chemists work hand-in-hand with biologists and computer scientists to unravel the complex interactions between small molecules and biological systems. This collaborative approach is essential for translating laboratory discoveries into viable therapeutic options that can address unmet medical needs.

In conclusion,(bolded text) remains a fascinating subject for medicinal chemistry investigations due to its intricate structure and potential biological relevance. As our understanding of drug design principles continues to evolve,(bolded text) may emerge as a valuable tool in combating various diseases. Future studies should focus on elucidating its mechanism(s) of action,(bolded text) optimizing its synthetic routes,(bolded text) and evaluating its preclinical safety profile.(bolded text)